Leucettamol A

• Molecular Formula: C30H52N2O2
• Molecular Weight: 472.7 g/mol
• IUPAC Name: (2S,3R,5Z,8Z,11Z,14Z,17Z,20Z,28R,29S)-2,29-diaminotriaconta-5,8,11,14,17,20-hexaene-3,28-diol
• InChI: InChI=1S/C30H52N2O2/c1-27(31)29(33)25-23-21-19-17-15-13-11-9-7-5-3-4-6-8-10-12-14-16-18-20-22-24-26-30(34)28(2)32/h3,5-6,8-9,11-12,14-15,17,21,23,27-30,33-34H,4,7,10,13,16,18-20,22,24-26,31-32H2,1-2H3/b5-3-,8-6-,11-9-,14-12-,17-15-,23-21-/t27-,28-,29+,30+/m0/s1
• InChI Key: CXFKWMQQNSTRAS-MVRCMUOWSA-N
• Isomeric SMILES: C[C@@H]([C@@H](CCCCCC/C=C\C/C=C\C/C=C\C/C=C\C/C=C\C/C=C\C[C@H]([C@H](C)N)O)O)N
• Canonical SMILES: CC(C(CCCCCCC=CCC=CCC=CCC=CCC=CCC=CCC(C(C)N)O)O)N
• synonyms: leucettamol A

Description

Leucettamol A is a natural product found in Leucetta microraphis with data available.

Scientific Research Applications

TRPA1 and TRPM8 Channel Modulation

Leucettamol A, derived from marine sponges, has been identified as a modulator of TRPA1 and TRPM8 channels. It acts as a non-electrophilic activator of the TRPA1 channel and a potent inhibitor of the icilin-mediated activation of the TRPM8 channel. This unique interaction with TRP channels positions leucettamol A as a significant compound for further study in neurophysiology and pain management (Chianese et al., 2012).

Inhibition of Ubc13-Uev1A Interaction

Leucettamol A has been shown to inhibit the formation of a complex between the ubiquitin E2 enzyme Ubc13 and Uev1A. This interaction is a potential target for anti-cancer therapies as it regulates the tumor suppressor protein p53. The compound's structure-activity relationship suggests that its hydroxy and amino groups are crucial for this inhibitory action (Tsukamoto et al., 2008).

Absolute Configuration Analysis

Leucettamol A's absolute configuration has been determined using exciton coupled circular dichroism (ECCD) and quantitative analysis. This research contradicts earlier claims of leucettamol A being racemic, instead establishing it as a chiral and optically active compound with pseudo-C(2) symmetry (Dalisay et al., 2009).

Variation in Alkaloid Content among Sponges

Research indicates significant variation in the alkaloid content, including leucettamol A, among different Indo-Pacific collections of Leucetta sponges. This variability is important for understanding the ecological and pharmacological roles of these compounds in marine environments (Crews et al., 2003).

Anti-mycobacterial Properties

Leucettamol A has demonstrated anti-mycobacterial activity, particularly against Mycobacterium smegmatis. Its structure, featuring free amino groups, appears to be critical for this biological activity. This discovery opens up potential applications in treating mycobacterial infections (Abdjul et al., 2017).